Cas no 22425-81-6 (Arjunolsaeure-methylester)

Arjunolsaeure-methylester structure
Arjunolsaeure-methylester structure
Product Name:Arjunolsaeure-methylester
CAS No:22425-81-6
MF:C31H50O5
MW:502.725710391998
CID:1995836
PubChem ID:21594191
Update Time:2025-04-21

Arjunolsaeure-methylester Chemical and Physical Properties

Names and Identifiers

    • Arjunolsaeure-methylester
    • Bayogenin methyl ester
    • (2beta,3beta,4alpha)-2,3,23-Trihydroxy-olean-12-en-28-oic acid methyl ester
    • 22425-81-6
    • FS-8007
    • methyl (4aS,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
    • METHYL (4AS,6AS,6BR,8AR,9R,10R,11S,12AR,12BR,14BS)-10,11-DIHYDROXY-9-(HYDROXYMETHYL)-2,2,6A,6B,9,12A-HEXAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLATE
    • AKOS040735293
    • Inchi: 1S/C31H50O5/c1-26(2)12-14-31(25(35)36-7)15-13-29(5)19(20(31)16-26)8-9-23-27(3)17-21(33)24(34)28(4,18-32)22(27)10-11-30(23,29)6/h8,20-24,32-34H,9-18H2,1-7H3/t20-,21-,22+,23+,24-,27-,28-,29+,30+,31-/m0/s1
    • InChI Key: PQQIABJSQBQEFM-VITDCEDBSA-N
    • SMILES: O[C@H]1[C@H](C[C@@]2(C)[C@H]([C@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)OC)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

  • Exact Mass: 502.36582469g/mol
  • Monoisotopic Mass: 502.36582469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 3
  • Complexity: 957
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.0E-4 g/L) (25 ºC),
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